Carbonic acid benzyl ester phenethyl ester

• CAS No.: 202344-06-7
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• IUPAC Name: benzyl 2-phenylethyl carbonate
• InChI: InChI=1S/C16H16O3/c17-16(19-13-15-9-5-2-6-10-15)18-12-11-14-7-3-1-4-8-14/h1-10H,11-13H2
• InChI Key: IXEJQYLEIFAWAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC(=O)OCC2=CC=CC=C2

Description

Carbonic acid benzyl ester phenethyl ester is a useful research compound. Its molecular formula is C16H16O3 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 29.96 g phenethyl alcohol and 30 ml pyridine in 150 ml dichloromethane, 60.5 g benzylchloroformate was dropped in over 1 h 45 min while cooling in an ice-bath. After stirring over night at room temperature, the reaction was diluted with ether, washed with 2N HCl, NaHCO3, and water. After extraction with ether, the combined. organic layers were dried and evaporated to dryness. The residue was purified by silica gel chromatography to yield the product: 52.5 g of a colorless oil.